Cas no 97804-50-7 ((1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione)

(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione structure

97804-50-7 structure

Product Name:(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione

CAS No:97804-50-7

MF:C₁₆H₁₄O₂

MW:238.281164646149

MDL:MFCD29044886

CID:1059749

Update Time:2025-10-18

(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

- (1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione
- (1R,4S,4aR,9aS)-rel-
- (1R,4S,4AR,9AS)-REL-1,4,4A,9A-TETRAHYDRO-4A-METHYL-1,4-METHANOANTHRACENE-9,10-DIONE,PALE YELLOW SOLIDS
- 1,4,4a,9a-tetrahydro-4a-methyl-(1α,4α,4aα,9aα)-1,4-methaneanthracene-9,10-dione
- 1,4,4a-trihydro-9a-methyl-9,10-dioxo-1,4-methanoanthracene
- (1R,4S,4Ar,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione
- 1,4-Methanoanthracene-9,10-dione, 1,4,4a,9a-tetrahydro-4a-methyl-, (1α,4α,4aα,9aα)- (ZCI)
- rel-(1R,4S,4aR,9aS)-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione (ACI)
- MDL： MFCD29044886
- Inchi： 1S/C16H14O2/c1-16-10-7-6-9(8-10)13(16)14(17)11-4-2-3-5-12(11)15(16)18/h2-7,9-10,13H,8H2,1H3/t9-,10+,13+,16+/m0/s1
- InChI Key： NELNWZJOZOSDFH-YBFQDZRDSA-N
- SMILES： C[C@]12C(=O)C3C=CC=CC=3C(=O)[C@H]1[C@H]1C=C[C@@H]2C1

Computed Properties

Exact Mass: 238.09900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 464
Topological Polar Surface Area: 34.1

Experimental Properties

Density: 1.267±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 82-84 ºC
Boiling Point: 394.5±42.0°C at 760 mmHg
Solubility: Insuluble (2.6E-3 g/L) (25 ºC),
PSA: 34.14000
LogP: 2.89400

(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione Security Information

Hazard Statement： H302-H315-H319-H335
Storage Condition：Sealed in dry,Room Temperature

(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R305051-1g	(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione	97804-50-7	97%	1g	¥116.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R305051-5g	(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione	97804-50-7	97%	5g	¥388.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R305051-250mg	(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione	97804-50-7	97%	250mg	¥58.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R305051-25g	(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione	97804-50-7	97%	25g	¥1121.90	2023-09-01
Alichem	A229000372-10g	(1R,4S,4aR,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione	97804-50-7	95%	10g	$150.00	2023-08-31
Alichem	A229000372-25g	(1R,4S,4aR,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione	97804-50-7	95%	25g	$312.00	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UJ290-200mg	(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione	97804-50-7	97%	200mg	72.0CNY	2021-07-10
abcr	AB528257-1 g	(1R,4S,4aR,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione; .	97804-50-7		1g	€84.90	2023-07-10
abcr	AB528257-5 g	(1R,4S,4aR,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione; .	97804-50-7		5g	€134.00	2023-07-10
abcr	AB528257-10 g	(1R,4S,4aR,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione; .	97804-50-7		10g	€180.20	2023-07-10

(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione Production Method

Production Method 1

97804-50-7

Reaction Conditions

Reference

: π4s + π2s Cycloaddition of spiro[4.n]cyclic 1,3-dienes with quinones in homogeneous and aqueous micellar media: synthesis of novel polycyclic cage dionesStudies on cyclobutyl bond cleavage by adjacent ketyl radical generated under PET conditions

Singh, Vishwakarma; et al Pandey, Bipin; et al, Indian Journal of Chemistry, 1996, 50(12), 303-11

Production Method 2

58-27-5

97804-50-7

Reaction Conditions

1.1 Solvents: Methanol ; rt → 30 °C; 30 °C
1.2 Catalysts: Acetic acid ; 35 °C; 13 h, 35 °C
1.1 Reagents: Dodecyltrimethylammonium bromide Solvents: Acetic acid ; 5 h, 25 °C
1.1 Catalysts: Hexadecyltrimethylammonium bromide Solvents: Water

Reference

: Method for synthesis of vitamin k2 from SolanesolImproved synthesis of vitamin K1Micellar catalysis. π4s + π2s Cycloaddition in aqueous media

Ji, Ya-Fei; et al Singh, V. K.; et al, China, 2003, 33(5), 763-772

Production Method 3

1130728-52-7

97804-50-7

Reaction Conditions

1.1 Solvents: Dichloromethane ; 10 min, rt
1.1 Solvents: Dichloromethane ; 10 min, 25 °C

Reference

: Synthesis of Benzo- and Naphthoquinonyl Boronic Acids: Exploring the Diels-Alder ReactivityControl of the regio- and stereoselectivity in diels-alder reactions with quinone boronic acids

Veguillas, Marcos; et al Redondo, Maria C.; et al, Chemistry - A European Journal, 2010, 16(12), 3707-3719

Production Method 4

590401-48-2

97804-50-7

Reaction Conditions

1.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 0 °C; 30 min, 0 °C
2.1 Solvents: Dichloromethane ; 10 min, rt
1.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 0 °C; 30 min, 0 °C
2.1 Solvents: Dichloromethane ; 10 min, 25 °C

Reference

: Synthesis of Benzo- and Naphthoquinonyl Boronic Acids: Exploring the Diels-Alder ReactivityControl of the regio- and stereoselectivity in diels-alder reactions with quinone boronic acids

Veguillas, Marcos; et al Redondo, Maria C.; et al, Chemistry - A European Journal, 2010, 16(12), 3707-3719

Production Method 5

97804-50-7

Reaction Conditions

1.1 rt → 200 °C
2.1 Solvents: Methanol ; rt → 30 °C; 30 °C
2.2 Catalysts: Acetic acid ; 35 °C; 13 h, 35 °C

Reference

: Method for synthesis of vitamin k2 from Solanesol

, China, , ,

Production Method 6

53772-33-1

97804-50-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 5 min, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 10 min, -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt
2.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 0 °C; 30 min, 0 °C
3.1 Solvents: Dichloromethane ; 10 min, rt
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 5 min, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 10 min, -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
2.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 0 °C; 30 min, 0 °C
3.1 Solvents: Dichloromethane ; 10 min, 25 °C

Reference

: Synthesis of Benzo- and Naphthoquinonyl Boronic Acids: Exploring the Diels-Alder ReactivityControl of the regio- and stereoselectivity in diels-alder reactions with quinone boronic acids

Veguillas, Marcos; et al Redondo, Maria C.; et al, Chemistry - A European Journal, 2010, 16(12), 3707-3719